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Compound Name:
tetrahydrate

Cat. No.: B154674

For Immediate Release

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential safety
and logistical information for the proper disposal of Manganese(ll) bromide tetrahydrate
(MnBr2:4H20), a compound requiring careful handling due to its potential health and
environmental hazards. Adherence to these procedures is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling

Before beginning any disposal process, consult the Safety Data Sheet (SDS) for
Manganese(ll) bromide tetrahydrate. The following are critical immediate safety measures:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety
goggles or a face shield, nitrile or rubber gloves, and a lab coat or chemical-resistant suit. In
case of dust formation, a NIOSH-approved particulate respirator is necessary.

« Ventilation: Always handle Manganese(ll) bromide tetrahydrate in a well-ventilated area,
preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.

« Spill Management: In the event of a spill, prevent the formation of dust. Carefully sweep the
solid material into a suitable, labeled container for disposal.[1] Avoid washing spills into
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drains, as this can release manganese into the environment.

Step-by-Step Disposal Protocol

The proper disposal of Manganese(ll) bromide tetrahydrate is dictated by federal, state, and
local regulations. The following protocol provides a general framework; however, it is imperative
to consult with your institution's Environmental Health and Safety (EHS) department for specific
guidance.

» Waste Characterization: Determine if the waste is hazardous. While manganese is not one of
the eight metals specifically listed under the Resource Conservation and Recovery Act
(RCRA), a waste product containing it may be classified as hazardous if it exhibits
characteristics of ignitability, corrosivity, reactivity, or toxicity.[2]

o Containerization and Labeling:

o Place all waste Manganese(ll) bromide tetrahydrate, including contaminated materials
like paper towels or PPE, into a clearly labeled, sealed, and compatible waste container.

o The label should include "Hazardous Waste," the chemical name "Manganese(ll)
bromide tetrahydrate," and any other information required by your institution.

e Consult EHS: Contact your institution's EHS department to arrange for a hazardous waste
pickup. They will be familiar with the specific local and state regulations governing the
disposal of manganese-containing waste.

o Licensed Disposal: Your institution's EHS department will coordinate with a licensed
hazardous waste disposal company.[1] Common disposal methods for such inorganic waste
include:

o Landfill: Disposal in a designated hazardous waste landfill.

o Chemical Treatment: The waste may undergo chemical treatment to precipitate the
manganese into a less soluble form before disposal.

o Incineration: In some cases, the material may be dissolved in a combustible solvent and
burned in a chemical incinerator equipped with a scrubber to neutralize harmful gases like
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hydrogen bromide.[1]

Quantitative Safety and Environmental Data

The following table summarizes key exposure limits and environmental toxicity data for
manganese and its compounds. These values underscore the importance of proper handling
and disposal to protect both human health and aquatic ecosystems.
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Parameter Value Agencyl/Source Notes
Workplace Exposure
Limits (Airborne)
OSHA PEL Legal limit for
(Permissible Exposure 5 mg/m3 (Ceiling) OSHA manganese
Limit) compounds.[3]
NIOSH REL Time-weighted
(Recommended 1 mg/m3 (TWA) NIOSH average over an 8-
Exposure Limit) hour workday.[3]
15-minute time-
NIOSH STEL (Short- _
o 3 mg/m3 NIOSH weighted average
Term Exposure Limit) o
exposure limit.[3]
ACGIH TLV Guideline for
o 0.02 mg/m3

(Threshold Limit _ ACGIH exposure to the

(Respirable) ) )
Value) respirable fraction.[3]

Guideline for

0.1 mg/m3 (Inhalable) ACGIH exposure to the

inhalable fraction.

Aquatic Toxicity

(Manganese)

Freshwater LC50 (96-

hour)

33.8 - 4540.0 mg/L

ANZECC &
ARMCANZ (2000)

Lethal concentration
for 50% of fish

species.

Freshwater NOEC
(28-day)

1.27 - 9.99 mg/L

ANZECC &
ARMCANZ (2000)

No Observed Effect
Concentration for

fathead minnow.

Marine Low Reliability

Trigger Value

80 pg/L

ANZECC &
ARMCANZ (2000)

Indicative interim
working level for

marine waters.

Drinking Water
Guidelines
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(Manganese)

Pennsylvania Human

Proposed water

o 0.3 mg/L PA DEP _
Health Criterion quality standard.[4]
EPA Secondary Non-enforceable
Maximum 0.05 mg/L EPA guideline for aesthetic

Contaminant Level

effects.[4]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Manganese(ll) bromide tetrahydrate.
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Caption: Disposal workflow for Manganese(ll) bromide tetrahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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